Cas no 1785324-09-5 (tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate
• CAS No: 1785324-09-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5103168
• Update Time: 2026-03-03

tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 5-(aminomethyl)-3,3-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-12(2,3)17-11(16)15-8-10(7-14)6-13(4,5)9-15/h10H,6-9,14H2,1-5H3
• InChI Key： VFWAFEPLRDWSEU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CN)CC(C)(C)C1

Additional information on tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate

Professional Introduction to Tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate (CAS No. 1785324-09-5)

tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate, a compound with the CAS number 1785324-09-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its tert-butyl substituent and the presence of an aminomethyl group, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The synthesis of tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate involves a series of well-defined chemical reactions that highlight the precision and expertise required in modern organic synthesis. The introduction of the tert-butyl group enhances the steric stability of the piperidine ring, while the aminomethyl moiety provides a versatile handle for further functionalization. These attributes make the compound particularly useful in the construction of more complex molecular architectures.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. The< strong>tert-butyl group, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates. Furthermore, the< strong>aminomethyl group serves as a nucleophilic site that can be readily modified through various chemical transformations, such as coupling reactions or cyclization processes.

The applications of tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate extend beyond pharmaceuticals into other areas of chemical research. For instance, it has been utilized as a building block in the synthesis of novel materials and catalysts. The unique structural motifs present in this compound have inspired innovative approaches to molecular design, leading to advancements in areas such as polymer science and materials engineering.

The latest research findings indicate that tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate exhibits promising biological activities that warrant further investigation. Studies have suggested potential applications in the treatment of neurological disorders and inflammatory conditions. The< strong>tert-butyl substituent appears to modulate receptor binding properties, while the< strong>aminomethyl group may participate in protein-protein interactions. These observations underscore the compound's potential as a lead molecule for drug discovery programs.

The synthesis and characterization of tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate have been refined through cutting-edge techniques in synthetic organic chemistry. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been employed to elucidate its structure and confirm its purity. These analytical tools provide critical insights into the molecular behavior of the compound, enabling researchers to optimize its properties for various applications.

In conclusion, tert-butyl 5-(aminomethyl)-3,3-dimethyl-piperidine-1-carboxylate (CAS No. 1785324-09-5) is a versatile compound with significant potential in pharmaceutical and materials science research. Its unique structural features, including the< strong>tert-butyl and< strong>aminomethyl groups, make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific understanding and innovation.